Cas no 142601-42-1 (Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester
• CAS No: 142601-42-1
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1311776
• Update Time: 2025-10-29

Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3,11H,1H3
• InChI Key： VQMDSJOGHWUVSO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC(O)=C1Cl

Computed Properties

• Exact Mass: 219.96948

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±37.0 °C(Predicted)
• PSA: 46.53
• pka: 7.25±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester

Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester (CAS No. 142601-42-1): A Comprehensive Overview

Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester, identified by its CAS number 142601-42-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of substituted benzoic acids, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester consists of a benzoic acid core substituted with two chlorine atoms at the 2- and 6-positions and a hydroxyl group at the 3-position, esterified at the carboxyl terminus. This specific arrangement imparts distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester has been explored for its potential in pharmaceutical applications. Its structural features suggest utility as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. The presence of both hydrophobic and hydrophilic moieties enhances its solubility and interaction with biological systems, which is crucial for drug design.

One of the most promising areas of research involving Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester is its role as a precursor in the development of novel antimicrobial agents. The dichloro substitution pattern increases the electron-withdrawing effect on the aromatic ring, which can enhance binding affinity to biological targets. This property has been leveraged in studies aimed at identifying new compounds with antimicrobial activity.

Moreover, the hydroxyl group in Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester allows for further functionalization through etherification or glycosylation reactions. These modifications can lead to derivatives with enhanced pharmacokinetic properties or improved bioavailability. Such derivatives are of particular interest in drug discovery efforts aimed at developing treatments for infectious diseases and other therapeutic areas.

The compound's stability under various conditions also makes it a suitable candidate for industrial applications. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled efficiently in laboratory and manufacturing settings. This stability is critical for maintaining the integrity of synthetic pathways and ensuring consistent product quality.

In academic research, Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester has been utilized as a model compound to study the effects of substituent patterns on molecular interactions. By examining its behavior in different chemical environments, researchers can gain insights into how structural modifications influence reactivity and function. These insights are valuable for guiding the design of future compounds with tailored properties.

The synthesis of Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester involves multi-step organic reactions that highlight the compound's complexity. The process typically begins with the chlorination of benzoic acid derivatives followed by selective hydroxyl group introduction and esterification. Each step requires precise control to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making large-scale production more feasible.

The pharmaceutical industry has shown particular interest in exploring derivatives of Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential therapeutic applications. Researchers are investigating its efficacy as an intermediate in antiviral and anti-inflammatory drug development. Preliminary studies have indicated promising results in vitro, warranting further investigation into its clinical potential.

The environmental impact of using Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester as a chemical intermediate also deserves consideration. While it offers significant advantages in synthetic chemistry and pharmaceutical research, its environmental footprint must be managed responsibly. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or quality.

In conclusion, Benzoic acid, 2,6-dichloro-3-hydroxy-, methyl ester, with its CAS number 142601-42-1, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research and industrial chemistry. As our understanding of its properties continues to grow，so too will its utility in advancing scientific knowledge and developing new technologies.